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Compound Name: Calcium iodate monohydrate

Cat. No.: B1148404

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium iodate monohydrate (Ca(l0s)2-Hz20) is a stable, oxidizing inorganic salt that serves
as an excellent primary standard for the preparation of solutions with a known concentration of
iodate ions (10s7).[1][2][3] These standard solutions are crucial in various analytical
applications, particularly in redox titrations for the standardization of sodium thiosulfate
solutions.[4][5][6][7] The low but appreciable solubility of calcium iodate in water allows for the
preparation of saturated solutions which, at a given temperature, have a constant and known
concentration of iodate ions. This property makes it a reliable reference material in analytical
chemistry. This document provides detailed protocols for the preparation and standardization of
calcium iodate monohydrate solutions.

Physicochemical Properties

A thorough understanding of the physicochemical properties of calcium iodate monohydrate
IS essential for its accurate use as a primary standard.
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Property Value
Molecular Formula Ca(l03)2:H20
Molecular Weight 407.9 g/mol [3]

White to off-white crystalline powder or colorless
Appearance o ) ]
monoclinic-prismatic crystals.[8][9]

0.09 g/100 mL (0 °C) 0.24 g/100 mL (20 °C)

Solubility in Water
0.67 g/100 mL (90 °C)[8][10]

Density 4.519 g/cm?3 at 15 °C[8]
Melting Point Decomposes at 540 °CJ[8]
CAS Number 10031-32-0[3]

Experimental Protocols

Protocol 1: Preparation of a Saturated Calcium lodate
Solution

This protocol describes the preparation of a saturated aqueous solution of calcium iodate. Due
to its limited solubility, a saturated solution provides a stable and reproducible concentration of
iodate ions at a constant temperature.

Materials:

¢ Calcium iodate monohydrate (Ca(103)2-H20), analytical grade

e Deionized water

 Stir plate and magnetic stir bar

« Filtration apparatus (e.g., Buchner funnel and filter paper or a syringe filter)
e Volumetric flasks

o Erlenmeyer flasks

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.calpaclab.com/calcium-iodate-monohydrate-min-98-100-grams/ala-c298982-100g
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-iodate
https://www.atamanchemicals.com/calcium-iodate-anhydrous_u26096/
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-iodate
https://en.wikipedia.org/wiki/Calcium_iodate
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-iodate
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-iodate
https://www.calpaclab.com/calcium-iodate-monohydrate-min-98-100-grams/ala-c298982-100g
https://www.benchchem.com/product/b1148404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Procedure:

To prepare a saturated solution, add an excess amount of calcium iodate monohydrate
(approximately 1 g) to 100 mL of deionized water in an Erlenmeyer flask.

e Place the flask on a magnetic stir plate and stir the solution vigorously for at least 30 minutes
to ensure saturation is reached.[4] For optimal equilibrium, allowing the solution to stand for
a longer period (e.g., 24 hours) with intermittent stirring is recommended.

o Carefully filter the saturated solution to remove the undissolved solid. The clear filtrate is the
saturated calcium iodate solution.

e The concentration of the saturated solution is dependent on the temperature. Therefore, it is
crucial to record the temperature at which the saturation was achieved.

Protocol 2: Standardization of the Prepared Calcium
lodate Solution via lodometric Titration

This protocol outlines the determination of the exact concentration of the prepared calcium
iodate solution through a redox titration with a standardized sodium thiosulfate (Naz2S203)
solution.

Principle: The iodate ions (I0s™) in the calcium iodate solution react with an excess of iodide
ions (I7) in an acidic medium to liberate iodine (I2). The liberated iodine is then titrated with a
standard solution of sodium thiosulfate using a starch indicator.

The key reactions are:

e |03~ (aq) + 51~ (aq) + 6H*(aq) — 3l2(aq) + 3H20(1)[5]

o I2(aq) + 2520327 (aq) — 2I-(aq) + Sa0s>~(aq)[4]
Materials:

o Saturated calcium iodate solution (prepared in Protocol 1)

o Standardized sodium thiosulfate (Na2=S203) solution (e.g., 0.05 M)
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e Potassium iodide (KI), solid

e Hydrochloric acid (HCI), 1 M or 2 M[4][5]

» Starch indicator solution (0.1% or 1%)[4][5]
e Buret, 50 mL

e Pipette, 10 mL or 25 mL

o Erlenmeyer flasks, 250 mL

o Graduated cylinders

Procedure:

e Accurately pipette a known volume (e.g., 25.00 mL) of the clear, saturated calcium iodate
solution into a 250 mL Erlenmeyer flask.

o Add approximately 0.5 g of solid potassium iodide (KI) to the flask.[4]

e Add about 1-2 mL of 1 M or 2 M hydrochloric acid (HCI) to acidify the solution.[4][5] The
solution should turn a yellowish-brown color due to the formation of iodine.

» Swirl the flask to dissolve the KI and allow the reaction to proceed for about 3-5 minutes.[4]

o Titrate the liberated iodine with the standardized sodium thiosulfate solution from a buret until
the yellowish-brown color of the iodine has nearly disappeared.[4]

o Add a few drops of starch indicator solution. The solution will turn a deep blue-black color
due to the formation of the starch-iodine complex.[5]

o Continue the titration dropwise with constant swirling until the blue color completely
disappears, leaving a colorless solution.[4][5]

o Record the final volume of the sodium thiosulfate solution used.

o Repeat the titration at least two more times to ensure reproducibility.
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Calculations: The molarity of the iodate solution can be calculated using the stoichiometry of
the reactions. From the balanced equations, 1 mole of 103~ reacts to produce 3 moles of Iz,
which in turn react with 6 moles of S2032-. Therefore, the mole ratio of 103~ to S2032" is 1:6.[5]

Molarity of 103~ = (Molarity of Na2S203 x Volume of Na2S20s3) / (6 x Volume of Ca(l0s3)2
solution)

Experimental Workflow

Caption: Workflow for the preparation and standardization of a calcium iodate monohydrate
solution.

Safety Precautions

o Calcium iodate is an oxidizing agent; avoid contact with combustible materials.

o Wear appropriate personal protective equipment (PPE), including safety glasses and gloves,
when handling all chemicals.

e Hydrochloric acid is corrosive and should be handled in a well-ventilated area or a fume
hood.

o Dispose of all chemical waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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calcium-iodate-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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